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Compound of Interest

Compound Name: Nordalbergin

Cat. No.: B190333

Essential Safety and Handling Guide for
Nordalbergin

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Nordalbergin (CAS No. 482-82-6)
was not publicly available at the time of this writing. The following guidance is based on the
known chemical properties of Nordalbergin, safety protocols for structurally similar coumarin
compounds, and general best practices for handling potentially hazardous research chemicals.
[1][2][3][4] This information is intended to supplement, not replace, a formal risk assessment
and the specific SDS for the product being handled. Always consult the product-specific SDS
provided by the supplier before use.

Nordalbergin is a neoflavonoid, a class of compounds with diverse biological activities.[5] As
with any research chemical with undefined toxicological properties, caution should be
exercised during handling, storage, and disposal to minimize exposure and ensure personnel

safety.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of Nordalbergin.
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Property Value

CAS Number 482-82-6

Molecular Formula C15H1004

Molecular Weight 254.24 g/mol

Appearance White to yellow solid/Off-white powder

Melting Point 244°C (471.2°F)[5]

Solubility SqubIe. in DMSO and a chloroform:methanol
(8:2) mixture.[5][6]

Storage Conditions Store at 2-8°C, sealed in a dry environment.[5]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE for the
specific procedures being performed. The following table provides general recommendations
for handling Nordalbergin in a laboratory setting.
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Operation Recommended PPE

Primary: Certified chemical fume hood or glove
box.Gloves: Double nitrile gloves.Eye
) ) o ) ) Protection: Safety glasses with side shields or
Handling Solids (weighing, aliquoting) ) _
chemical splash goggles.Body Protection: Fully
buttoned lab coat, long pants, and closed-toe

shoes.

Primary: Certified chemical fume hood.Gloves:
Double nitrile gloves.Eye Protection: Chemical
) ) splash goggles.Body Protection: Lab coat, long
Handling Solutions )
pants, and closed-toe shoes. A chemically
resistant apron may be required for larger

volumes.

Primary: Enclosed system within a chemical

) ) o fume hood.Gloves: Double nitrile gloves.Eye
High-Energy Operations (sonication, ] )
Protection: Chemical splash goggles and a face

homogenization
9 ) shield.Body Protection: Chemical-resistant lab

coat or suit.

For structurally similar compounds, skin, eye, and respiratory irritation are potential hazards.[3]
[7] Therefore, it is crucial to avoid direct contact and inhalation.

Operational Plan for Safe Handling

Adherence to a strict operational plan is essential for minimizing the risk of exposure when
working with Nordalbergin.

Experimental Workflow for Safe Handling
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Preparation

Designate and prepare a dedicated handling area

\
Review the Safety Data Sheet (SDS)

A4

Assemble and inspect all required PPE

\

Prepare all necessary equipment and reagents

Hangling
\ 4

Perform all manipulations in a certified fume hood

\

Handle solid Nordalbergin with care to avoid dust generation

\4

Use a sealed container for solutions

\

Have a spill kit readily available

Post-H‘;ndling

Decontaminate all surfaces and equipment

A4

Dispose of all waste according to the disposal plan

\

Remove PPE in the designated doffing area

A4

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Nordalbergin.
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Experimental Protocol: Preparation of a
Nordalbergin Stock Solution

This protocol outlines the steps for safely preparing a stock solution of Nordalbergin.

e Preparation:

o

Don the appropriate PPE as outlined in the table above for handling solids.

o

Perform all operations within a certified chemical fume hood.

[¢]

Place a plastic-backed absorbent liner on the work surface.

[¢]

Gather all necessary equipment: analytical balance, weigh paper, spatula, vials with caps,
and the appropriate solvent (e.g., DMSO).

e Weighing:
o Carefully weigh the desired amount of Nordalbergin powder onto weigh paper.

o Avoid generating dust. If any dust is generated, gently wipe the area with a damp cloth
and dispose of it as hazardous waste.

e Solubilization:
o Transfer the weighed Nordalbergin to a vial.
o Add the appropriate volume of solvent to the vial to achieve the desired concentration.
o Cap the vial and vortex or sonicate until the solid is completely dissolved.

o Storage:

o Label the vial clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the solution at the recommended temperature (e.g., -20°C or -80°C for long-term
storage), protected from light.[8]
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e Cleanup:

o Dispose of all contaminated materials (weigh paper, gloves, absorbent liner) in a

designated hazardous waste container.

o Decontaminate the work surface and any equipment used.

o Remove PPE and wash hands thoroughly.

Disposal Plan

All waste contaminated with Nordalbergin must be treated as hazardous chemical waste and

disposed of in accordance with institutional, local, and national regulations.[4]

Waste Type Disposal Procedure

Collect in a clearly labeled, sealed, and
) puncture-resistant container. This includes

Solid Waste ) ]
contaminated gloves, gowns, weigh paper, and
absorbent liners.
Collect in a compatible, sealed, and clearly

Liquid Waste labeled hazardous waste container. Do not mix
with incompatible waste streams.
Dispose of any contaminated needles, syringes,

Sharps Waste or other sharps in a designated sharps
container.

Emergency Response for Spills
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Evacuate the immediate area and alert others

'

Don appropriate PPE from the spill kit

'

Contain the spill with absorbent material

'

Neutralize if applicable and safe to do so

'

Collect all contaminated materials into a hazardous waste container

'

Decontaminate the spill area

'

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Caption: A logical flow diagram for responding to a Nordalbergin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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